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Compound of Interest

Compound Name: Aak1-IN-4

Cat. No.: B12416940 Get Quote

Essential Safety and Handling Guide for Aak1-
IN-4
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for the handling and disposal

of Aak1-IN-4, a potent and selective adaptor protein-2-associated kinase 1 (AAK1) inhibitor.[1]

[2][3] Researchers, scientists, and drug development professionals should adhere to these

guidelines to ensure personal safety and proper management of this research compound.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Aak1-IN-4 is not publicly available, its nature as a

potent small molecule kinase inhibitor necessitates cautious handling.[4] The recommendations

below are based on general laboratory safety protocols and information for similar compounds.

[4]

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Change gloves

immediately if contaminated.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory. For solids or splash

risks, goggles are preferred.

Body Protection Laboratory Coat

Fully buttoned. An

impermeable or disposable

gown is recommended when

handling the solid form.

Respiratory Protection Chemical Fume Hood

All handling of solid Aak1-IN-4

and preparation of solutions

must be performed in a

certified chemical fume hood.

NIOSH-approved Respirator

Recommended if there is a risk

of aerosolization or when

handling larger quantities.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is essential to minimize exposure and ensure the integrity of the

compound.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.

Confirm the recommended storage conditions on the product vial or datasheet, typically

-20°C.

Store in a clearly labeled, designated, and secure location away from incompatible materials.
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2. Preparation for Use:

Before handling, ensure all required PPE is donned correctly.

Prepare a designated work area within a chemical fume hood. Cover the work surface with

absorbent, disposable bench paper.

Allow the vial of solid Aak1-IN-4 to equilibrate to room temperature before opening to

prevent condensation.

3. Weighing and Solution Preparation (to be performed in a chemical fume hood):

Weighing: Use a precision balance. Handle the solid compound carefully to avoid generating

dust. Use dedicated spatulas and weighing boats.

Solvent Addition: Slowly add the desired solvent (e.g., DMSO) to the vial containing the solid

Aak1-IN-4 to avoid splashing.

Dissolution: Securely cap the vial and vortex or sonicate as needed to ensure complete

dissolution.

Aliquoting: It is recommended to aliquot the stock solution into smaller, single-use volumes to

prevent repeated freeze-thaw cycles.

Labeling: Clearly label all vials with the compound name, concentration, solvent, date of

preparation, and appropriate hazard warnings.

4. Storage of Solutions:

Store stock solutions at the recommended temperature, typically -20°C or -80°C, to maintain

stability.

Disposal Plan
All waste materials contaminated with Aak1-IN-4 must be disposed of as hazardous chemical

waste.
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Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and any other

disposable materials that have come into contact with the compound. Place these items in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing Aak1-IN-4 should be collected in a designated,

sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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